Cas no 1804164-73-5 (1-Bromo-3-(3-ethyl-2-(hydroxymethyl)phenyl)propan-2-one)

1-Bromo-3-(3-ethyl-2-(hydroxymethyl)phenyl)propan-2-one is a brominated aromatic ketone derivative with a hydroxymethyl functional group, offering versatile reactivity in organic synthesis. Its molecular structure, featuring both electrophilic (bromo) and nucleophilic (hydroxymethyl) sites, makes it a valuable intermediate for constructing complex frameworks, particularly in pharmaceutical and fine chemical applications. The ethyl substituent enhances steric and electronic modulation, while the ketone moiety provides a handle for further functionalization. This compound is particularly useful in cross-coupling reactions, nucleophilic substitutions, and as a precursor for heterocyclic synthesis. Its balanced reactivity and stability under controlled conditions make it suitable for precision synthetic workflows.

1-Bromo-3-(3-ethyl-2-(hydroxymethyl)phenyl)propan-2-one structure

1804164-73-5 structure

Product Name:1-Bromo-3-(3-ethyl-2-(hydroxymethyl)phenyl)propan-2-one

CAS No:1804164-73-5

MF:C₁₂H₁₅BrO₂

MW:271.150303125381

CID:4972422

Update Time:2025-05-28

1-Bromo-3-(3-ethyl-2-(hydroxymethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-3-(3-ethyl-2-(hydroxymethyl)phenyl)propan-2-one
- Inchi： 1S/C12H15BrO2/c1-2-9-4-3-5-10(12(9)8-14)6-11(15)7-13/h3-5,14H,2,6-8H2,1H3
- InChI Key： HHCVJIDIRZRKFB-UHFFFAOYSA-N
- SMILES： BrCC(CC1=CC=CC(CC)=C1CO)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 206
XLogP3: 2.2
Topological Polar Surface Area: 37.3

1-Bromo-3-(3-ethyl-2-(hydroxymethyl)phenyl)propan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013023140-250mg	1-Bromo-3-(3-ethyl-2-(hydroxymethyl)phenyl)propan-2-one	1804164-73-5	97%	250mg	494.40 USD	2021-06-24
Alichem	A013023140-500mg	1-Bromo-3-(3-ethyl-2-(hydroxymethyl)phenyl)propan-2-one	1804164-73-5	97%	500mg	831.30 USD	2021-06-24
Alichem	A013023140-1g	1-Bromo-3-(3-ethyl-2-(hydroxymethyl)phenyl)propan-2-one	1804164-73-5	97%	1g	1,504.90 USD	2021-06-24

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Additional information on 1-Bromo-3-(3-ethyl-2-(hydroxymethyl)phenyl)propan-2-one

Research Brief on 1-Bromo-3-(3-ethyl-2-(hydroxymethyl)phenyl)propan-2-one (CAS: 1804164-73-5): Recent Advances and Applications

1-Bromo-3-(3-ethyl-2-(hydroxymethyl)phenyl)propan-2-one (CAS: 1804164-73-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique brominated and hydroxymethyl-substituted phenylpropanone structure, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 1-Bromo-3-(3-ethyl-2-(hydroxymethyl)phenyl)propan-2-one as a key precursor in the synthesis of novel kinase inhibitors. The research demonstrated that derivatives of this compound exhibit selective inhibitory activity against specific tyrosine kinases implicated in cancer progression. The study employed molecular docking and in vitro assays to validate the binding affinity and efficacy of these derivatives, paving the way for further preclinical evaluations.

In addition to its therapeutic potential, recent advancements in synthetic methodologies have improved the scalability and purity of 1-Bromo-3-(3-ethyl-2-(hydroxymethyl)phenyl)propan-2-one. A 2024 report in Organic Process Research & Development detailed an optimized synthetic route that enhances yield while minimizing byproducts. This development is particularly relevant for industrial-scale production, ensuring consistent quality for pharmaceutical applications.

Furthermore, the compound's mechanism of action has been elucidated through structural-activity relationship (SAR) studies. Researchers have identified that the bromine atom and hydroxymethyl group play critical roles in modulating the compound's reactivity and biological activity. These insights are instrumental in designing next-generation derivatives with improved pharmacokinetic properties.

Looking ahead, ongoing research aims to explore the broader applications of 1-Bromo-3-(3-ethyl-2-(hydroxymethyl)phenyl)propan-2-one in areas such as antimicrobial agents and neurodegenerative disease therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical candidates.